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Compound of Interest

Ethyl 4-
Compound Name:
hydroxycyclohexanecarboxylate

Cat. No.: B153649

An In-depth Technical Guide to Ethyl 4-hydroxycyclohexanecarboxylate

This technical guide provides a comprehensive overview of Ethyl 4-
hydroxycyclohexanecarboxylate, a significant chemical intermediate in various synthetic
applications, including pharmaceuticals.[1] The document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
identity, properties, and relevant experimental procedures.

Chemical Identity and Isomers

Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as cis and trans
stereoisomers. The specific isomer is crucial for its application and dictates its physical and
chemical properties. The CAS (Chemical Abstracts Service) number, a unique identifier, varies
depending on the isomeric form.

Table 1: CAS Numbers for Ethyl 4-
hydroxycyclohexanecarboxylate Isomers

Isomer Configuration CAS Number Reference
trans-isomer 3618-04-0 [2][3]1[4]
cis-isomer 75877-66-6 [3B1141[5]
Mixture of cis and trans 17159-80-7 [31[6]
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Table 2: Synonyms and Chemical Names

Synonym/Chemical Name

Isomer Specificity

Reference

trans-Ethyl (1r,4r)-4-
hydroxycyclohexane-1-

carboxylate

trans

[2]

trans-4-
Hydroxycyclohexanecarboxylic
Acid Ethyl Ester

trans

[2](3]

Ethyl trans-4-
Hydroxycyclohexanecarboxylat

e

trans

[3]4]

(Trans)-ethyl 4-
hydroxycyclohexane-1-

carboxylate

trans

[4]

ethyl (1r,4r)-4-
hydroxycyclohexane-1-

carboxylate

trans

[4]

cis-Ethyl 4-
hydroxycyclohexanecarboxylat

e

cis

[5]

Ethyl 4-
hydroxycyclohexanecarboxylat
e

General/Mixture

[6]

4-Hydroxy-
Cyclohexanecarboxylic Acid
Ethyl Ester

General/Mixture

[3]4]

ethyl 4-hydroxycyclohexane-1-

carboxylate

General/Mixture

[6]

Physicochemical Properties
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The properties of Ethyl 4-hydroxycyclohexanecarboxylate are essential for its handling,
storage, and application in chemical synthesis.

ble 3: Physicochemical

Property Value Conditions Reference

Molecular Formula CoH1603 [2][3][4][6]

Molecular Weight 172.22 g/mol [21[3]1[4][6]

Boiling Point 144 °C at 12 mmHg [4]

127-134 °C at 0.1 mmHg

Density 1.093 + 0.06 g/cm3 Predicted [4]

1.068 g/mL at 25 °C

Refractive Index 1.4630 to 1.4670 at 20 °C [4]

pKa 14.98 £ 0.40 Predicted [4]

Storage Temperature Room Temperature Sealtle(.j in dry [2][4]
conditions

Colorless to Almost
Appearance o [4]
colorless clear liquid

Experimental Protocols

The synthesis and purification of specific isomers of Ethyl 4-hydroxycyclohexanecarboxylate
are critical for its use as a pharmaceutical intermediate. The following protocol is based on a
patented method for preparing the trans isomer.[7]

Synthesis and Purification of trans-4-
hydroxycyclohexanecarboxylate

This process involves the hydrogenation of p-hydroxybenzoic acid to produce a mixture of cis-
and trans-4-hydroxycyclohexanecarboxylic acid, followed by isomerization and esterification,
and finally purification of the trans-ethyl ester by recrystallization.
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Step 1: Hydrogenation of p-Hydroxybenzoic Acid

o Charge a high-pressure reactor with p-hydroxybenzoic acid, a suitable catalyst (e.qg.,
Ruthenium or Palladium on carbon), and a solvent such as water.[7]

e Pressurize the reactor with hydrogen gas to 1-3 MPa.[7]

e Heat the reaction mixture to a temperature between 80-150 °C.[7]

o Maintain the reaction under these conditions until the hydrogenation is complete, yielding a
mixture of cis- and trans-4-hydroxycyclohexanecarboxylic acid.

Step 2: Isomerization to the trans form

» To the resulting mixture, add a catalytic amount of a sodium alkoxide in a suitable solvent.[7]

e Heat the mixture to induce isomerization of the cis-isomer to the more stable trans-isomer,
aiming for a content of over 90% of the trans-acid.[7]

Step 3: Esterification

e The resulting trans-4-hydroxycyclohexanecarboxylic acid is then esterified to the ethyl ester.
This is typically achieved through Fischer esterification by reacting the carboxylic acid with
ethanol in the presence of a strong acid catalyst (e.g., sulfuric acid).

Step 4: Purification by Recrystallization

o Dissolve the crude trans-Ethyl 4-hydroxycyclohexanecarboxylate product in a mixed
solvent system of ethyl acetate and petroleum ether (1:1 ratio). A suggested ratio is 4 L of
solvent per 1 kg of crude product.[7]

e Heat the mixture to 80 °C with stirring for approximately 2 hours until the system is clear.[7]

o Slowly cool the solution to 0 °C and incubate for 2 hours to allow for the precipitation of the
purified product.[7]

« Filter the resulting white powder and dry it to obtain pure trans-4-
hydroxycyclohexanecarboxylate with a purity of over 99%.[7]
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Logical and Experimental Workflow Visualization

The following diagrams illustrate the isomeric relationship of Ethyl 4-
hydroxycyclohexanecarboxylate and the workflow for its synthesis and purification.

Isomeric Forms of Ethyl 4-hydroxycyclohexanecarboxylate

Ethyl 4-hydroxycyclohexanecarboxylate
(C9H1603)

exists as

trans-isomer
CAS: 3618-04-0

cis-isomer

CAS: 75877-66-6

Mixture of cis and trans
CAS: 17159-80-7

Click to download full resolution via product page

Caption: Isomeric forms of Ethyl 4-hydroxycyclohexanecarboxylate.
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Synthesis and Purification Workflow
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4-hydroxycyclohexanecarboxylate

;
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;

Filtration & Drying
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Pure trans-isomer
(>99% purity)

Click to download full resolution via product page

Caption: Workflow for the synthesis of the trans-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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